Cas no 119694-67-6 (Hydrazinecarbothioamide,2-(9H-pyrido[3,4-b]indol-3-ylmethylene)-)

• Product Name: Hydrazinecarbothioamide,2-(9H-pyrido[3,4-b]indol-3-ylmethylene)-
• CAS No: 119694-67-6
• MF: C₁₃H₁₁N₅S
• MW: 269.324939966202
• CID: 194342
• PubChem ID: 9569818
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-(9H-pyrido[3,4-b]indol-3-ylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(9H-pyrido[3,4-b]indol-3-ylmethylene)-
• [(E)-9H-pyrido[3,4-b]indol-3-ylmethylideneamino]thiourea
• beta-Carboline-3-carboxaldehyde thiosemicarbazone
• 2-(9H-Pyrido(3,4-b)indol-3-ylmethylene)hydrazinecarbothioamide
• BRN 6517987
• CHEMBL24400
• Beta-Carboline-Thiosemicarbazone
• Hydrazinecarbothioamide, 2-(9H-pyrido(3,4-b)indol-3-ylmethylene)-
• 119694-67-6

• Inchi： 1S/C13H11N5S/c14-13(19)18-16-6-8-5-10-9-3-1-2-4-11(9)17-12(10)7-15-8/h1-7,17H,(H3,14,18,19)/b16-6+
• InChI Key： GLNAHPFAFSQGKU-OMCISZLKSA-N
• SMILES： S=C(N)N/N=C/C1=CC2=C(C=N1)NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 269.07351655g/mol
• Monoisotopic Mass: 269.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 111Ų